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Compound of Interest

Compound Name: 2-Hydroxypropiophenone
CAS No.: 5650-40-8
Cat. No.: B1664086
Get Quote
. J

Identity, Synthesis, and Pharmaceutical Applications

Executive Summary
2-Hydroxypropiophenone (CAS 5650-40-8), also known as
-hydroxypropiophenone or lactophenone, is a critical

-hydroxy ketone intermediate used in the synthesis of chiral pharmaceuticals and as a
photoinitiator in UV-curable polymer systems.[1]

Crucial Distinction: Researchers must distinguish this compound from its structural isomer, 2'-
hydroxypropiophenone (CAS 610-99-1), which is a phenolic ketone (ortho-substitution on the
ring). CAS 5650-40-8 carries the hydroxyl group on the aliphatic

-carbon, imparting unique reactivity essential for asymmetric synthesis and radical
polymerization.
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Chemical Identity & Physicochemical Profile[1][2][3]

[4][5][6][7]8][°]

The compound exists as a pale yellow oil at room temperature, often solidifying near 18°C. Its

structure features a chiral center at the

-position, making it a valuable target for enantioselective biocatalysis.

Property Value Notes
2-Hydroxy-1-phenylpropan-1-
IUPAC Name Y yrPhenyiprop
one
Distinct from ortho-isomer
CAS Number 5650-40-8
(610-99-1)
Molecular Formula
Molecular Weight 150.17 g/mol
Pale yellow liquid / Low MP
Appearance )
solid
Melting Point 18-19°C Tendency to supercool
N ) Decomposes at high T without
Boiling Point ~229 °C (at 760 mmHg)
vacuum
Soluble in EtOH, ) ]
Solubility Sparingly soluble in
, Toluene
Density ~1.10 g/mL
o ) Available as racemate or
Chirality 1 Chiral Center (C2)

enantioenriched

Synthesis & Manufacturing Methodologies

Synthesis strategies for 2-hydroxypropiophenone prioritize the introduction of oxygen at the
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-position of propiophenone. Two primary routes dominate: classical chemical oxidation and
green biocatalytic condensation.

Route A: Classical Chemical Synthesis (Bromination-
Hydrolysis)

This route is the industrial standard due to the low cost of reagents.
e Bromination: Propiophenone is brominated at the

-position using bromine (

) or N-bromosuccinimide (NBS) to yield

-bromopropiophenone.

o Hydrolysis: The bromide is displaced by a hydroxide equivalent. Direct hydrolysis with
aqueous base can lead to byproducts (epoxides or elimination). A superior method involves
forming the formate ester using sodium formate in acetonitrile, followed by mild hydrolysis to
the alcohol.

Route B: Biocatalytic Cross-Condensation (Green
Chemistry)

For high-value pharmaceutical intermediates, enantioselective synthesis is preferred.
o Enzyme: Benzoylformate decarboxylase (BFD) from Pseudomonas putida.

e Mechanism: A "cross-benzoin” condensation between benzaldehyde (acceptor) and
acetaldehyde (donor).

o Advantage: Yields high enantiomeric excess (ee) of the (S)-isomer directly, avoiding difficult
resolutions.

Visualization: Synthetic Pathways
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Figure 1: Comparison of classical chemical hydrolysis and biocatalytic cross-condensation
routes.

Reactivity & Pharmaceutical Applications[1][4][8]

The chemical utility of 2-hydroxypropiophenone stems from its bifunctionality: it possesses
both an electrophilic carbonyl and a nucleophilic hydroxyl group adjacent to the reaction center.

Chiral Building Block (Ephedrine Analogs)

The compound serves as a direct precursor to 1-phenyl-2-aminoalcohols (norephedrine
analogs) via reductive amination.

e Protocol: Reaction with an amine (e.g., methylamine) forms an imine/oxazolidine
intermediate, which is reduced (using

or catalytic hydrogenation) to the corresponding amino alcohol.

» Stereocontrol: If the starting material is chiral (from biocatalysis), the stereochemistry is often
preserved or directed during reduction.

Heterocycle Synthesis

Cyclization reactions utilizing the 1,2-functional motif allow access to:

e Oxazoles: Condensation with amides/nitriles.
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e Pyrazines: Dimerization reactions with ammonia sources.

Photoinitiator Mechanism

In UV-curing applications (inks, coatings), 2-hydroxypropiophenone acts as a Type |
photoinitiator.

e Mechanism: Upon UV absorption, the molecule undergoes Norrish Type | cleavage (

-cleavage) between the carbonyl carbon and the
-carbon.

e Radicals: This generates a benzoyl radical (initiator) and a hydroxy-alkyl radical, initiating the
polymerization of acrylates.

Visualization: Reaction Logic
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Figure 2: Divergent reactivity profiles for pharmaceutical synthesis vs. radical polymerization.
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Analytical Characterization

Validating the identity of CAS 5650-40-8 requires distinguishing it from the starting material
(propiophenone) and the ortho-isomer.

Nuclear Magnetic Resonance ( -NMR)

e Solvent:
o Key Signals:
o 1.45 ppm (d, 3H): Methyl group doublet (coupling with
-proton).
o 3.8-4.2 ppm (br s, 1H): Hydroxyl proton (shift varies with concentration/solvent).
o 5.15 ppm (g, 1H): The chiral
-proton (quartet). This is the diagnostic peak; in propiophenone, the
-protons appear as a quartet at ~2.9 ppm (CH2). The downfield shift to ~5.1 ppm confirms
-hydroxylation.

o 7.4-8.0 ppm (m, 5H): Aromatic protons.

Infrared Spectroscopy (IR)

e Broad band ~3450 cm~*: O-H stretch (absent in propiophenone).

e Strong band ~1680 cm~1: Carbonyl (C=0) stretch. The frequency is slightly lower than non-
conjugated ketones due to conjugation with the phenyl ring and intramolecular H-bonding.

Safety & Handling Protocols

Signal Word: WARNING
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Hazard Class Statement Precaution

) o Wear nitrile gloves; wash
Skin Irritation Category 2 (H315) ] )
immediately upon contact.

Use safety goggles. Rinse
Eye Irritation Category 2A (H319) cautiously with water for 15
min if exposed.

Store under inert gas (
Storage Hygroscopic / Light Sensitive
) in amber glass at 2-8°C.

Stability Note:

-Hydroxy ketones can undergo dimerization or oxidation over time. Purity should be re-
validated by HPLC/GC prior to use in critical GMP synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Whitepaper: 2-Hydroxypropiophenone (CAS
5650-40-8)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664086/docs#technical-whitepaper-2-
hydroxypropiophenone-cas-5650-40-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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